Cas no 74416-84-5 (phenyl 5-butoxypyridine-2-carboxylate)

phenyl 5-butoxypyridine-2-carboxylate structure
74416-84-5 structure
Product Name:phenyl 5-butoxypyridine-2-carboxylate
CAS No:74416-84-5
MF:C16H17NO3
MW:271.311084508896
CID:1768109
PubChem ID:3058037
Update Time:2025-04-21

phenyl 5-butoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • phenyl 5-butoxypyridine-2-carboxylate
    • 74416-84-5
    • DTXSID40225412
    • 2-Pyridinecarboxylic acid, 5-butoxy-, phenyl ester
    • 5-Butoxypicolinic acid phenyl ester
    • Picolinic acid, 5-butoxy-, phenyl ester
    • Inchi: 1S/C16H17NO3/c1-2-3-11-19-14-9-10-15(17-12-14)16(18)20-13-7-5-4-6-8-13/h4-10,12H,2-3,11H2,1H3
    • InChI Key: ZOEAWCYGRJMSPW-UHFFFAOYSA-N
    • SMILES: O(C1C=NC(C(=O)OC2C=CC=CC=2)=CC=1)CCCC

Computed Properties

  • Exact Mass: 271.12091
  • Monoisotopic Mass: 271.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • PSA: 48.42
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